1-butoxy-4-(4-chlorophenyl)phthalazine

• IUPAC Name: 1-butoxy-4-(4-chlorophenyl)phthalazine
• InChI: InChI=1S/C18H17ClN2O/c1-2-3-12-22-18-16-7-5-4-6-15(16)17(20-21-18)13-8-10-14(19)11-9-13/h4-11H,2-3,12H2,1H3
• InChI Key: VESAFRAUMGSZAB-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=NN=C(C2=CC=CC=C21)C3=CC=C(C=C3)Cl
• Molecular Formula: C18H17ClN2O
• Molecular Weight: 312.8 g/mol

Description

Phthalazines are a class of organic compounds that contain a heterocyclic ring structure. They are commonly found in various natural products, bioactive molecules, and pharmaceuticals. The compound you mentioned seems to be a derivative of phthalazine, with a butoxy group and a chlorophenyl group attached to it.

Synthesis Analysis

Phthalazines can be synthesized by refluxing a mixture of certain benzoyl-benzoic acids and hydrazine hydrate in ethanol. The specific synthesis process for “1-butoxy-4-(4-chlorophenyl)phthalazine” might involve similar reactions, but with additional steps to introduce the butoxy and chlorophenyl groups.

Molecular Structure Analysis

The molecular structure of phthalazines is well-defined, with a heterocyclic ring containing nitrogen atoms. The butoxy and chlorophenyl groups in “this compound” would likely be attached to this ring structure.

Chemical Reactions Analysis

Phthalazines can undergo various chemical reactions, including oxidation, reduction, and addition reactions with alkyl iodides. The specific reactions that “this compound” can undergo would depend on the specific properties of the butoxy and chlorophenyl groups.

Physical and Chemical Properties Analysis

Phthalazines have specific physical and chemical properties such as a defined melting point and boiling point, and they are miscible in water. The physical and chemical properties of “this compound” would likely be influenced by the presence of the butoxy and chlorophenyl groups.

Mechanism of Action

The mechanism of action of phthalazine derivatives can vary widely depending on their specific structure and the context in which they are used. For example, some phthalazine derivatives have been studied for their anti-proliferative activity against cancer cells.

Future Directions

Research into phthalazine derivatives is ongoing, with many studies focusing on their potential applications in medicine and other fields. Future research on “1-butoxy-4-(4-chlorophenyl)phthalazine” could explore its potential uses and properties in more detail.